2-(3-bromophenyl)phthalazin-1(2H)-one

• IUPAC Name: 2-(3-bromophenyl)phthalazin-1-one
• InChI: InChI=1S/C14H9BrN2O/c15-11-5-3-6-12(8-11)17-14(18)13-7-2-1-4-10(13)9-16-17/h1-9H
• InChI Key: FRJUFOHSZKYCFB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=NN(C2=O)C3=CC(=CC=C3)Br
• Molecular Formula: C14H9BrN2O
• Molecular Weight: 301.14 g/mol

Description

2-(3-bromophenyl)phthalazin-1(2H)-one, also known as BPPh, is a heterocyclic organic compound belonging to the phthalazinone class. It is a white, crystalline solid with a melting point of 115-118 °C and a boiling point of 350 °C. BPPh has a wide range of applications in organic synthesis, medicinal chemistry, and material science. BPPh is a key intermediate for the synthesis of a variety of pharmaceuticals, agrochemicals, and polymers.

Scientific Research Applications

Phthalazine Derivatives in Medicinal Chemistry

Phthalazine derivatives, including compounds like 2-(3-bromophenyl)phthalazin-1(2H)-one, serve as building blocks for synthesizing new molecules with heterocyclic structures. These new molecules are of great interest in medicinal chemistry due to their potential for producing desired pharmacological responses. The synthesis and application of phthalazine derivatives are directed towards developing new therapeutic agents with varied biological activities (Singh & Kumar, 2019).

Neuroprotective Potential

Recent advances highlight the neuroprotective potential of phthalide derivatives, a category closely related to phthalazine compounds. For instance, 3-N-Butylphthalide (NBP) and its derivatives, initially isolated from the seeds of Apium graveolens Linn., have shown significant neuroprotective effects. Studies demonstrate that NBP promotes better outcomes after stroke and acts on multiple targets, including oxidative stress and mitochondrial dysfunction. This suggests that derivatives of phthalazines might also hold potential for neuroprotective applications, warranting further investigation into their effects and mechanisms of action in neurology (Abdoulaye & Guo, 2016).

Environmental and Health Impact of Phthalate Derivatives

The broader category of phthalates, to which phthalazine derivatives are related, has been extensively studied for their environmental presence and impact on human health. Phthalates are recognized for their endocrine-disrupting properties, affecting reproductive health, metabolic processes, and developmental outcomes. Research underscores the need for a deeper understanding of the environmental fate, human exposure levels, and potential health risks associated with phthalate derivatives. This includes assessing the cumulative risk of exposure to mixtures containing phthalates and understanding their mechanism of action at the molecular level (Benjamin et al., 2017).